Cas no 1434052-06-8 (tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate)
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-Nitro-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
- LTWYDNNGKIISEC-UHFFFAOYSA-N
- tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
-
- MDL: MFCD29765397
- Inchi: 1S/C11H16N4O4/c1-11(2,3)19-10(16)13-4-5-14-8(7-13)6-9(12-14)15(17)18/h6H,4-5,7H2,1-3H3
- InChI Key: LTWYDNNGKIISEC-UHFFFAOYSA-N
- SMILES: O(C(N1CC2=CC([N+](=O)[O-])=NN2CC1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 376
- Topological Polar Surface Area: 93.2
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327292-25g |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95%+ | 25g |
$3583 | 2023-02-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00339-5g |
tert-Butyl 2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate |
1434052-06-8 | 95% | 5g |
$3000 | 2023-09-07 | |
| eNovation Chemicals LLC | D779499-1g |
5-Boc-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1434052-06-8 | 95% | 1g |
$1085 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-100MG |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 100MG |
¥ 1,980.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-250MG |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 250MG |
¥ 3,168.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-500MG |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 500MG |
¥ 5,280.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-1G |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 1g |
¥ 7,920.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-5G |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 5g |
¥ 23,760.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-100mg |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 100mg |
¥1978.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0931-250mg |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1434052-06-8 | 95% | 250mg |
¥3165.0 | 2024-04-24 |
tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
Research Brief on tert-Butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS: 1434052-06-8)
The compound tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS: 1434052-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings and applications of this compound, focusing on its synthetic utility, pharmacological relevance, and emerging trends in its use.
Recent studies have highlighted the role of tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate as a key building block in the development of novel heterocyclic compounds. Its unique pyrazolo-pyrazine scaffold is particularly valuable for designing inhibitors targeting protein kinases and other enzymes involved in signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent JAK2 inhibitors, which show promise for treating myeloproliferative disorders.
From a synthetic chemistry perspective, the tert-butyl ester and nitro functional groups in this compound offer strategic handles for further derivatization. Researchers have exploited these features to develop efficient multi-step synthetic routes for complex molecules. A recent patent application (WO2023056123) describes its use in a streamlined synthesis of PDE4 inhibitors, underscoring its industrial relevance. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.
Pharmacological investigations have revealed that derivatives of this core structure exhibit interesting biological profiles. Molecular modeling studies suggest that the pyrazolo-pyrazine moiety can effectively mimic purine bases, enabling interactions with ATP-binding sites in various enzymes. This property has been leveraged in the design of targeted cancer therapies, with several candidates currently in preclinical development. Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported derivatives showing nanomolar activity against FLT3-ITD mutations in AML.
The compound's safety profile and ADME properties have also been subjects of recent research. Metabolic studies indicate that the tert-butyl group enhances membrane permeability while the nitro group can be strategically reduced to amino derivatives for further functionalization. These characteristics make it particularly valuable for prodrug development strategies, as evidenced by recent work published in Molecular Pharmaceutics.
Looking forward, the versatility of tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate positions it as a valuable scaffold for diverse therapeutic areas. Current research directions include its application in PROTAC design, covalent inhibitor development, and as a core structure for fragment-based drug discovery. The compound's commercial availability and well-established synthetic routes further support its growing adoption in both academic and industrial settings.
1434052-06-8 (tert-butyl 2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)